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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

Cat. No.: B3425472

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of ethyl 2-bromopropionate, a key intermediate in various organic syntheses. This
document outlines its density and refractive index, details the experimental protocols for their
measurement, and presents a typical synthesis workflow.

Core Physicochemical Data

The density and refractive index are critical parameters for the identification, quality control,
and application of ethyl 2-bromopropionate in research and development.

Property Value Conditions
Density 1.394 g/mL at 25 °C[1]
Refractive Index n20/D 1.446 at 20 °C[1][2]
1.4440-1.4480 at 20 °C[3]

Experimental Protocols

Accurate determination of density and refractive index is paramount. The following are
standard methodologies for these measurements.
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Density Measurement

The density of a liquid, such as ethyl 2-bromopropionate, can be precisely determined using
a pycnometer. This method involves the following steps:

Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent and dry it
completely.

o Weighing the Empty Pycnometer: Accurately weigh the empty and dry pycnometer using an
analytical balance.

 Filling with the Sample: Fill the pycnometer with ethyl 2-bromopropionate, ensuring no air
bubbles are trapped. The temperature of the liquid should be brought to the desired
measurement temperature (e.g., 25 °C).

» Weighing the Filled Pycnometer: Weigh the pycnometer filled with the sample liquid.

» Calibration with a Reference Liquid: Repeat the process using a reference liquid of known
density, typically distilled water.

o Calculation: The density of the sample is calculated using the following formula: Density of
sample = (mass of sample / mass of reference liquid) * density of reference liquid

Alternatively, a vibrating tube density meter can be used for highly accurate measurements.
This instrument measures the change in the oscillation frequency of a U-shaped tube when
filled with the sample liquid, which is directly related to the liquid's density.[4]

Refractive Index Measurement

The refractive index of ethyl 2-bromopropionate is typically measured using an Abbe
refractometer. The general procedure is as follows:

o Calibration: Calibrate the Abbe refractometer using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: Apply a few drops of ethyl 2-bromopropionate onto the prism surface
of the refractometer.
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o Measurement: Close the prisms and allow the sample to equilibrate to the desired
temperature (e.g., 20 °C), which can be controlled by a circulating water bath.

» Reading: Look through the eyepiece and adjust the control knob until the boundary line
between the light and dark fields is sharp and centered in the crosshairs.

o Dispersion Correction: If a colored fringe is observed, adjust the compensator to remove the
color and sharpen the boundary line.

o Data Recording: Read the refractive index value from the instrument's scale. The "n20/D"
notation indicates that the measurement was taken at 20°C using the sodium D-line (589
nm) as the light source.[5]

Synthesis Workflow

Ethyl 2-bromopropionate is commonly synthesized via the esterification of 2-bromopropionic
acid with ethanol. A general workflow for this synthesis is depicted below.
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Caption: Synthesis workflow for Ethyl 2-bromopropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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